![molecular formula C5H2Cl2IN B577646 3,5-Dichloro-2-iodopyridine CAS No. 1214350-54-5](/img/structure/B577646.png)
3,5-Dichloro-2-iodopyridine
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Description
“3,5-Dichloro-2-iodopyridine” is a chemical compound with the molecular formula C5H2Cl2IN . It has an average mass of 273.887 Da and a mono-isotopic mass of 272.860901 Da .
Synthesis Analysis
The synthesis of “this compound” involves several steps. One method involves the palladium acetate-catalyzed ligand-free Suzuki reaction of 2,3,5-trichloropyridine with arylboronic acids in aqueous phase . Another method involves the treatment of commercially available 3,5-dichloro-2,4,6-trifluoropyridine with sodium methoxide .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with two chlorine atoms and one iodine atom attached to it . The compound contains a total of 11 bonds, including 9 non-hydrogen bonds, 6 multiple bonds, 6 aromatic bonds, and 1 six-membered ring .
Chemical Reactions Analysis
The chemical reactivity of “this compound” is influenced by the presence of the chlorine and iodine atoms. For instance, 2-chloropyridine, which is electron deficient, afforded the products in 76% yield, while 3-chloropyridine was almost inactive .
Scientific Research Applications
3,5-Dichloro-2-iodopyridine is used in the selective functionalization of dichloropyridines at various sites. It undergoes deprotonation and isomerization reactions under specific conditions, revealing its utility in organic synthesis (Marzi, Bigi, & Schlosser, 2001).
This compound is also involved in the synthesis of heterocyclic polyfluoro-compounds, including 3,5-dichlorodifluoro-4-iodopyridine. It demonstrates versatility in producing compounds with potential applications in medicinal chemistry (Banks, Haszeldine, & Phillips, 1977).
Another study investigated the regiochemical flexibility of this compound. The research highlights its use in selective nucleophilic displacement reactions, which is significant for developing new pharmaceutical compounds (Bobbio & Schlosser, 2001).
The compound has been used in the synthesis of 5,5'-Dialkyl-6,6'-dichloro-2, 2'-bipyridines, indicating its role in forming bipyridine derivatives, which are crucial in various chemical and pharmaceutical applications (Chandía et al., 2009).
A study on the synthesis and reactivity of halogen-rich intermediates like 5-bromo-2-chloro-4-fluoro-3-iodopyridine reveals the importance of this compound in synthesizing complex pyridine structures (Wu, Porter, Frennesson, & Saulnier, 2022).
Properties
IUPAC Name |
3,5-dichloro-2-iodopyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2IN/c6-3-1-4(7)5(8)9-2-3/h1-2H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDHLQIBHWGBOBT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)I)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2IN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.88 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1214350-54-5 |
Source
|
Record name | 3,5-dichloro-2-iodopyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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